Methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

• Molecular Formula: C11H12FNO2
• Molecular Weight: 209.22 g/mol
• IUPAC Name: methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• InChI: InChI=1S/C11H12FNO2/c1-15-11(14)10-5-8-4-9(12)3-2-7(8)6-13-10/h2-4,10,13H,5-6H2,1H3
• InChI Key: UXDXURSGQKKSJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2=C(CN1)C=CC(=C2)F

Description

Methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C11H12FNO2 and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in methanol (500 mL) was added SOCl2 (50 mL). The reaction mixture was then refluxed for 1 h until LC-MS indicated the completion of the reaction. The mixture was concentrated, and the resulting residue was dissolved in a mixture of EtOAc (1 L) and sat. sodium bicarbonate solution (500 mL). The organic layer was separated, washed with water and brine, dried over Na2SO4, and concentrated under reduced pressure to give 6-fluoro-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid methyl ester as an oil (92 g). LRMS (M+H+) m/z 210.1.